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Introduction
Imazamethabenz-methyl, an active herbicidal ingredient, belongs to the imidazolinone

chemical family. It is a selective, post-emergence herbicide effective against a variety of grass

and broadleaf weeds in cereal crops.[1][2] This technical guide provides a comprehensive

overview of the biological activity of imazamethabenz-methyl, including its mechanism of

action, quantitative efficacy data, and detailed experimental protocols.

Physicochemical Properties
Imazamethabenz-methyl is a mixture of meta and para isomers.[3] Key physicochemical

properties are summarized below.

Property Value Reference

Molecular Formula C16H20N2O3 [3][4]

Molecular Weight 288.34 g/mol [4]

CAS Number 81405-85-8 [3]

Appearance Off-white powder [3]

Melting Point 143 - 151 °C [4]
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Biological Activity and Mechanism of Action
The primary biological activity of imazamethabenz-methyl is its herbicidal effect, which is

achieved through the inhibition of a key enzyme in the biosynthesis of branched-chain amino

acids in plants.

Mechanism of Action
Imazamethabenz-methyl is a systemic herbicide, absorbed through both the roots and leaves

of the plant.[3][5] Its mode of action is the inhibition of acetohydroxyacid synthase (AHAS), also

known as acetolactate synthase (ALS).[3][5][6] This enzyme is crucial for the biosynthesis of

the branched-chain amino acids valine, leucine, and isoleucine.[6]

The inhibition of AHAS leads to a deficiency in these essential amino acids, which in turn halts

protein synthesis and cell division, ultimately resulting in plant death. The selectivity of

imazamethabenz-methyl is attributed to the differential rates of metabolic de-esterification to

the active parent acid in the target weed species versus the crop species.[2]
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Mechanism of action of Imazamethabenz-methyl.

Quantitative Data
Herbicidal Efficacy
Imazamethabenz-methyl is effective for the control of several economically important weed

species in wheat, barley, and rye.[1]
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Target Weed Species Efficacy Level Reference

Avena spp. (Wild oats) Control [1]

Apera spica-venti Control [1]

Poa trivialis Control [1]

Raphanus raphanistrum Control [1]

Brassica spp. Control [1]

Alopecurus myosuroides Suppression [1]

Galium aparine Suppression [1]

Polygonum convolvulus Suppression [1]

Fagopyrum tartaricum Suppression [1]

Toxicological Data
Test Species Value Reference

Acute Oral LD50 Rat >5000 mg/kg [2]

Experimental Protocols
Determination of Imazamethabenz-methyl and its Acid
Metabolite Residues in Soil
This protocol outlines the extraction and quantification of imazamethabenz-methyl and its

primary metabolite from soil samples.

5.1.1 Principle

Residues of imazamethabenz-methyl and its acid metabolite ( CL 263 ,840) are extracted from

soil using acidic methanol followed by aqueous sodium hydroxide. The combined extracts are

cleaned up using a C-18 reverse phase cartridge and an SCX cartridge. Quantification is

performed by high-performance liquid chromatography (HPLC) with a UV detector.[7]
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5.1.2 Reagents

Methanol (HPLC grade)

Deionized water

Methylene chloride

0.05N Sodium hydroxide

pH 3.5 Phosphate Buffer

6N Hydrochloric Acid

5% Sodium Hydroxide

5% Hydrochloric Acid

50% Methanol in water

Imazamethabenz-methyl and CL 263 ,840 analytical standards

5.1.3 Extraction Procedure

Weigh a representative soil sample into a centrifuge bottle.

Add acidic methanol and shake for a specified duration.

Centrifuge the sample and decant the supernatant.

Resuspend the soil pellet in 0.05N sodium hydroxide and shake.

Centrifuge and combine the supernatant with the previous extract.

Evaporate the methanol from the combined extracts.

5.1.4 Cleanup Procedure
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Condition a C-18 solid-phase extraction (SPE) cartridge with methanol followed by deionized

water.

Load the extract onto the C-18 cartridge.

Wash the cartridge with deionized water.

Elute the analytes with an appropriate solvent.

Further purify the eluate using an SCX SPE cartridge.

Elute the residues from the SCX cartridge and partition with methylene chloride.

Evaporate the methylene chloride and reconstitute the residue in a known volume of water

for HPLC analysis.

5.1.5 HPLC Analysis

Instrument: HPLC system with a UV detector

Column: C-18 reverse-phase column

Mobile Phase: A suitable gradient of water and an organic solvent (e.g., acetonitrile or

methanol)

Detector Wavelength: 240 nm

Quantification: Compare the peak heights of the analytes in the sample to those of external

standards.
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Workflow for soil residue analysis of Imazamethabenz-methyl.
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Conclusion
Imazamethabenz-methyl is a potent and selective herbicide that targets a fundamental

metabolic pathway in susceptible plant species. Its efficacy is well-documented, and

established analytical methods allow for the monitoring of its environmental fate. This guide

provides core technical information for professionals engaged in research and development in

the fields of agriculture and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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